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Compound of Interest

Compound Name: Harzialacton A

Cat. No.: B1247511 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Harzialacton A, a secondary metabolite isolated from the fungus Trichoderma

harzianum. The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and environmental protection.

Compound Information
Harzialacton A is a naturally occurring γ-butyrolactone. While a specific Safety Data Sheet

(SDS) is not readily available, its chemical structure and origin as a fungal secondary

metabolite suggest that it should be handled with care, assuming potential biological activity

and unknown hazards.
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Property Value Source

Molecular Formula C₁₁H₁₂O₃ PubChem[1]

IUPAC Name
(3R,5R)-5-benzyl-3-

hydroxyoxolan-2-one
PubChem[1]

Molar Mass 192.21 g/mol PubChem[1]

Appearance Solid (assumed) N/A

Known Biological Activity

Secondary metabolites from T.

harzianum exhibit a range of

activities including antifungal

and cytotoxic effects.[2]

Structures and Biological

Activities of Secondary

Metabolites from Trichoderma

harzianum[2]

Personal Protective Equipment (PPE)
Due to the unknown toxicological profile of Harzialacton A, appropriate personal protective

equipment must be worn at all times when handling the compound.

Equipment Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. If aerosolization is possible, a respirator

may be required.

Disposal Procedures for Harzialacton A
The disposal of Harzialacton A must be carried out in accordance with all local, regional,

national, and international regulations for hazardous chemical waste.[1] Do not dispose of

Harzialacton A down the drain or in regular trash.

Step 1: Inactivation (Optional, for Biologically Active Compounds)
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If there is a known and safe procedure to inactivate the biological activity of Harzialacton A
(e.g., through chemical degradation to a non-hazardous product), it should be performed.

However, without a validated inactivation protocol, this step should be skipped.

Step 2: Waste Collection and Segregation

Solid Waste:

Collect any solid Harzialacton A waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

The container must be made of a material compatible with organic compounds.

The container must be kept securely closed when not in use.

Liquid Waste (Solutions of Harzialacton A):

Collect solutions containing Harzialacton A in a separate, leak-proof, and clearly labeled

hazardous waste container.

Do not mix with other incompatible waste streams. Segregate halogenated and non-

halogenated organic solvent waste if applicable.[3]

Empty Containers:

Original containers of Harzialacton A should be triple-rinsed with a suitable solvent.[4]

The rinsate must be collected and disposed of as hazardous liquid waste.[4]

After triple-rinsing, the empty container can be disposed of in accordance with institutional

guidelines for decontaminated glassware or plastic.

Step 3: Labeling and Storage

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "Harzialacton A".

Indicate the approximate concentration and quantity of the waste.
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Store the waste containers in a designated satellite accumulation area that is secure and

away from incompatible materials.[5]

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EH&S) department to schedule a

pickup for the hazardous waste.

Do not attempt to transport hazardous waste off-site yourself.

Spill and Emergency Procedures
Small Spills:

Ensure the area is well-ventilated.

Wear appropriate PPE.

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Large Spills:

Evacuate the immediate area.

Alert others in the vicinity.

Contact your institution's emergency response team or EH&S immediately.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical workflow for handling and disposing of

Harzialacton A.
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Handling Harzialacton A
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Caption: Workflow for the safe handling and disposal of Harzialacton A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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